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Compound of Interest

Compound Name: CAY10583

Cat. No.: B606500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing CAY10583, a selective

Leukotriene B4 receptor type 2 (BLT2) agonist, in a preclinical diabetic wound healing model.

The following protocols are intended to serve as a detailed framework for investigating the

therapeutic potential of CAY10583 in accelerating wound closure in a diabetic setting.

Introduction to CAY10583
CAY10583 is a potent and selective full agonist for the Leukotriene B4 receptor type 2 (BLT2).

[1][2] In the context of wound healing, particularly in diabetic models, CAY10583 has

demonstrated significant efficacy. Its mechanism of action involves the direct promotion of

keratinocyte migration and the indirect enhancement of fibroblast proliferation through the

increased production of transforming growth factor-beta 1 (TGF-β1) and basic fibroblast growth

factor (bFGF) by keratinocytes.[3][4] This dual action contributes to accelerated re-

epithelialization and granulation tissue formation, key processes in wound repair that are often

impaired in diabetic individuals.

Chemical and Physical Properties of CAY10583:
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Property Value

CAS Number 862891-27-8[1]

Molecular Formula C25H25NO3[1]

Molecular Weight 387.5 g/mol [1]

Purity ≥98%[1]

Formulation A crystalline solid[1]

Solubility

DMF: 10 mg/ml, DMSO: 10 mg/ml, Ethanol:

0.25 mg/ml, DMF:PBS (pH 7.2) (1:9): 0.1

mg/ml[1]

Storage -20°C[1]

Stability ≥ 4 years at -20°C[1]

Signaling Pathway of CAY10583 in Wound Healing
CAY10583 exerts its pro-healing effects by activating the BLT2 receptor on keratinocytes. This

initiates a signaling cascade that promotes cell migration and the release of growth factors,

which in turn stimulate fibroblast activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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